N-{4-[(benzylsulfonyl)amino]phenyl}acetamide
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Overview
Description
Synthesis Analysis
The synthesis of N-substituted-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives, related to N-{4-[(benzylsulfonyl)amino]phenyl}acetamide, involves multiple steps starting from benzenesulfonyl chloride paired with 1-aminopiperidine under dynamic pH control, followed by substitution reactions with electrophiles to yield a series of N-substituted derivatives (Khalid et al., 2014). Another approach involved the synthesis of sulfonamides with benzodioxane and acetamide moieties, showcasing a method that starts with the reaction of specific amines with sulfonyl chlorides, followed by reactions with bromoacetamides, indicating the versatility in synthesizing acetamide derivatives (Abbasi et al., 2019).
Molecular Structure Analysis
The molecular structure of related sulfonamide derivatives, such as N-(4-Chlorophenylsulfonyl)-2,2,2-trimethylacetamide, reveals that the amide group's N—H and C=O bonds adopt anti conformations, with planarity around the –SNHCOC– unit and specific dihedral angles with the benzene ring. This structural arrangement influences the compound's reactivity and interactions (Gowda et al., 2008).
Chemical Reactions and Properties
Chemical reactions involving N-{4-[(benzylsulfonyl)amino]phenyl}acetamide and its derivatives typically include nucleophilic substitution, amidation, and various catalyzed reactions that enable the introduction or modification of functional groups. These reactions are essential for the synthesis of targeted molecules with desired biological activities. The presence of the sulfonyl and acetamide groups significantly impacts the molecule's chemical properties, such as reactivity, solubility, and the ability to form hydrogen bonds, which are crucial for biological interactions.
Physical Properties Analysis
The physical properties of N-{4-[(benzylsulfonyl)amino]phenyl}acetamide derivatives, such as solubility, melting point, and crystal structure, can be influenced by the nature of substituents and the molecular conformation. Compounds like N-(4-Chlorophenylsulfonyl)-2,2,2-trimethylacetamide show specific crystal packing patterns, hydrogen bonding interactions, and dihedral angles, highlighting the role of molecular structure in determining physical properties (Gowda et al., 2008).
properties
IUPAC Name |
N-[4-(benzylsulfonylamino)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3S/c1-12(18)16-14-7-9-15(10-8-14)17-21(19,20)11-13-5-3-2-4-6-13/h2-10,17H,11H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNWUTVNYUJELQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NS(=O)(=O)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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